Cas no 1226205-54-4 (5-(m-Tolyl)picolinic acid)

5-(m-Tolyl)picolinic acid Properties

Names and Identifiers

• 5-(m-Tolyl)picolinic acid
• 5-(3-methylphenyl)pyridine-2-carboxylic acid
• IFLCAKMPPRCRCG-UHFFFAOYSA-N
• 5-(3-Methylphenyl)picolinic acid
• MFCD16308581
• 5-m-Tolyl-pyridine-2-carboxylic acid
• DB-340569
• DTXSID80679298
• 2-Pyridinecarboxylic acid, 5-(3-methylphenyl)-
• 5-(m-Tolyl)picolinicacid
• SCHEMBL13680500
• 5-(3-Methylphenyl)-picolinic acid
• 1226205-54-4
• AKOS012258414
• A1-14826
• +Expand

• MDL： MFCD16308581
• InChIKey： IFLCAKMPPRCRCG-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H11NO2/c1-9-3-2-4-10(7-9)11-5-6-12(13(15)16)14-8-11/h2-8H,1H3,(H,15,16)
• SMILES： CC1=CC(=CC=C1)C2=CN=C(C=C2)C(=O)O

Computed Properties

• Exact Mass: 213.078978594g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 213.078978594g/mol
• Heavy Atom Count: 16
• Complexity: 254
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų